Cas no 852437-78-6 (N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide structure
852437-78-6 structure
Product Name:N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
CAS No:852437-78-6
MF:C22H18N6O3S2
MW:478.546720981598
CID:5840020
PubChem ID:12005902
Update Time:2023-11-21

N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-2-benzothiazolyl-2-[[3-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
    • N-(benzo[d]thiazol-2-yl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
    • SMR000236270
    • 852437-78-6
    • F0676-0903
    • N-(1,3-benzothiazol-2-yl)-2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
    • N-(1,3-benzothiazol-2-yl)-2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
    • MLS000720392
    • AKOS024595604
    • HMS2553L09
    • MLS000720392-02
    • CHEMBL1493244
    • N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
    • Inchi: 1S/C22H18N6O3S2/c1-30-15-8-7-13(11-16(15)31-2)21-26-25-18-9-10-20(27-28(18)21)32-12-19(29)24-22-23-14-5-3-4-6-17(14)33-22/h3-11H,12H2,1-2H3,(H,23,24,29)
    • InChI Key: LXMBKDNIUZVTBP-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=NN2C(C3=CC=C(OC)C(OC)=C3)=NN=C2C=C1

Computed Properties

  • Exact Mass: 478.08818080g/mol
  • Monoisotopic Mass: 478.08818080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • pka: 8.27±0.70(Predicted)

N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Pricemore >>

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